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These application notes provide a comprehensive guide for the utilization of tat-M2NX, a novel
peptide inhibitor of the Transient Receptor Potential Melastatin 2 (TRPM2) channel, in rodent
models of ischemic stroke. The information compiled herein is intended to facilitate the design
and execution of preclinical studies aimed at evaluating the neuroprotective potential of this
compound.

Introduction

Ischemic stroke, a leading cause of mortality and long-term disability worldwide, is
characterized by a complex cascade of pathological events initiated by the interruption of blood
flow to the brain. The TRPM2 channel, a calcium-permeable ion channel activated by oxidative
stress and adenosine diphosphate ribose (ADPR) metabolites, has been identified as a key
contributor to neuronal injury following ischemia.[1][2][3] tat-M2NX is a potent and specific
antagonist of the TRPM2 channel.[1][3] It is a cell-permeable peptide designed to cross the
blood-brain barrier and inhibit TRPM2 activation by preventing ligand binding. Preclinical
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studies have demonstrated its neuroprotective efficacy in rodent models of stroke, suggesting
its potential as a therapeutic agent.

Mechanism of Action

tat-M2NX exerts its neuroprotective effects by specifically targeting the TRPM2 ion channel.
During an ischemic event, the production of reactive oxygen species (ROS) leads to DNA
damage and the activation of poly(ADP-ribose) polymerase (PARP). This results in the
accumulation of ADPR, which binds to the NUDT9-H domain on the C-terminus of the TRPM2
channel, causing its activation. TRPM2 activation leads to an influx of Ca2+, contributing to
cellular dysfunction and neuronal death. tat-M2NX is designed to interact with the ADPR
binding pocket of the NUDT9-H domain, thereby preventing channel activation and the
subsequent detrimental downstream signaling. One of the downstream pathways inhibited by
tat-M2NX is the activation of Glycogen Synthase Kinase 3 Beta (GSK3[3), a process linked to
neuronal apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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